![molecular formula C6H8O2 B167997 Propargyl propionate CAS No. 1932-92-9](/img/structure/B167997.png)
Propargyl propionate
Overview
Description
Propargyl propionate, also known as 2-Propyn-1-ol, propanoate, is a compound with the formula C6H8O2 . It is derived from propyne . The propargyl group is a functional group of 2-propynyl with the structure CH≡C−CH2− .
Synthesis Analysis
The synthesis of propargyl derivatives has seen significant progress in the past decade . The propargyl group’s introduction into small-molecule building blocks opens up new synthetic pathways for further elaboration . The propargylation reaction serves as a strategic step in a reaction sequence that results in the formation of more elaborate/complex structures .Molecular Structure Analysis
The molecular structure of Propargyl propionate is CH3CH2CO2CH2C≡CH . Its molecular weight is 112.13 .Chemical Reactions Analysis
The propargyl group plays a crucial role in organic synthesis by offering a handle for further synthetic transformations . The propargylation reaction serves as a strategic step in a reaction sequence that results in the formation of more elaborate/complex structures .Physical And Chemical Properties Analysis
Propargyl propionate has a refractive index of n20/D 1.422 (lit.) and a boiling point of 143-144 °C (lit.). Its density is 0.973 g/mL at 25 °C (lit.) .Scientific Research Applications
Synthetic Intermediates and Building Blocks
The propargyl group is a highly versatile moiety whose introduction into small-molecule building blocks opens up new synthetic pathways for further elaboration . The last decade has witnessed remarkable progress in both the synthesis of propargylation agents and their application in the synthesis and functionalization of more elaborate/complex building blocks and intermediates .
Catalysts and Catalytic Systems
Propargyl derivatives have been used in the development of catalysts and catalytic systems. For instance, a tethered bis-(8-quinolinato) (TBOx) chromium complex was successfully used as a highly stereoselective catalyst for several asymmetric reactions .
Homopropargylic Reagents
Propargyl derivatives, including propargyl propionate, can be used as homopropargylic reagents. An efficient protocol for the synthesis of homopropargylic alcohols in moderate to good yields was reported that utilized propargylic .
Tautomerization
Tautomerization between the propargyl and allenyl moieties greatly expands the scope of propargylation, since either one may function as a propargylation agent . This allows for the use of propargyl derivatives in a wider range of synthetic applications.
Mechanism of Action
Target of Action
Propargyl propionate primarily targets the respiratory system . It is considered hazardous due to its potential to cause skin and eye irritation, and specific target organ toxicity after a single exposure .
Mode of Action
Propargyl group is a highly versatile moiety whose introduction into small-molecule building blocks opens up new synthetic pathways for further elaboration .
Biochemical Pathways
Propargyl propionate may be involved in various biochemical pathways. The propargyl group is a highly versatile moiety that opens up new synthetic pathways for further elaboration when introduced into small-molecule building blocks . It is noteworthy that tautomerization between the propargyl and allenyl moieties greatly expands the scope of propargylation, since either one may function as a propargylation agent .
Result of Action
It is known to cause skin and eye irritation, and may cause respiratory irritation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Propargyl propionate. For instance, it is recommended to keep the compound away from heat, hot surfaces, sparks, open flames, and other ignition sources . It should be stored in a well-ventilated place and the container should be kept tightly closed . It is also recommended to use only non-sparking tools and take action to prevent static discharges .
Safety and Hazards
Propargyl propionate is a flammable liquid and vapor. It causes skin irritation and serious eye irritation. It may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam .
Future Directions
properties
IUPAC Name |
prop-2-ynyl propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O2/c1-3-5-8-6(7)4-2/h1H,4-5H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGRYSGVIVVUJHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OCC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80883777 | |
Record name | 2-Propyn-1-ol, 1-propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80883777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless or yellow liquid; [Alfa Aesar MSDS] | |
Record name | Propargyl propionate | |
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URL | https://haz-map.com/Agents/11420 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Propargyl propionate | |
CAS RN |
1932-92-9 | |
Record name | 2-Propyn-1-ol, 1-propanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1932-92-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Propyn-1-ol, 1-propanoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001932929 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Propyn-1-ol, 1-propanoate | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Propyn-1-ol, 1-propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80883777 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-propynyl propionate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.088 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of propargyl propionate in organic synthesis, and how does it interact with other reagents to achieve specific chemical transformations?
A1: Propargyl propionate acts as a precursor to propargyl cations in organic synthesis reactions. [, ] These cations are highly reactive species that can readily react with nucleophiles, such as enol silanes or silyl imidates, to form new carbon-carbon bonds.
Q2: Can you provide specific examples of reactions involving propargyl propionate and discuss their synthetic utility?
A2: One notable example is the reaction of propargyl propionate with various ketones to produce β-alkynyl ketones. [] These compounds are versatile intermediates in organic synthesis and can be further transformed into a variety of complex molecules. For instance, a representative β-alkynyl ketone synthesized using this method was shown to undergo cyclization in the presence of TMSOTf to yield a trisubstituted furan, highlighting the synthetic potential of this approach. []
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